Cas no 32187-30-7 (2-Butanone, 1-amino-1-(4-methoxyphenyl)-)

• Product Name: 2-Butanone, 1-amino-1-(4-methoxyphenyl)-
• CAS No: 32187-30-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5288567
• Update Time: 2025-05-21

2-Butanone, 1-amino-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-amino-1-(4-methoxyphenyl)-

• Inchi： 1S/C11H15NO2/c1-3-10(13)11(12)8-4-6-9(14-2)7-5-8/h4-7,11H,3,12H2,1-2H3
• InChI Key： MDJWPXOYCMUTON-UHFFFAOYSA-N
• SMILES： C(N)(C1=CC=C(OC)C=C1)C(=O)CC

Additional information on 2-Butanone, 1-amino-1-(4-methoxyphenyl)-

Chemical Profile of 2-Butanone, 1-amino-1-(4-methoxyphenyl)- (CAS No. 32187-30-7)

2-Butanone, 1-amino-1-(4-methoxyphenyl)-, identified by its Chemical Abstracts Service (CAS) number 32187-30-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a unique structural configuration with an amino group and a methoxy-substituted phenyl ring, has garnered attention for its potential applications in medicinal chemistry and synthetic methodologies.

The compound belongs to the class of α-amino ketones, which are known for their versatile reactivity and role as key intermediates in the synthesis of more complex molecules. The presence of both the amino and methoxy functional groups imparts distinct chemical properties, making it a valuable building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in α-amino ketones due to their utility in the design of bioactive molecules. Specifically, 2-Butanone, 1-amino-1-(4-methoxyphenyl)- has been explored in the context of its potential as a precursor for drugs targeting neurological disorders. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's and Parkinson's.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its pharmacological profile. Researchers have been particularly interested in exploring its derivatives as potential scaffolds for small-molecule drugs. The methoxyphenyl moiety, in particular, has been shown to enhance binding affinity to specific biological targets, making it an attractive feature for drug design.

The synthesis of 2-Butanone, 1-amino-1-(4-methoxyphenyl)- typically involves multi-step organic reactions, often starting from readily available precursors such as p-anisidine and acetone. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methodologies align with contemporary trends in green chemistry, emphasizing efficiency and minimal waste generation.

From a pharmaceutical perspective, the compound's ability to serve as a precursor for biologically active molecules has opened up new avenues for drug discovery. For instance, researchers have synthesized analogs of 2-Butanone, 1-amino-1-(4-methoxyphenyl)- that exhibit antimicrobial properties. These derivatives have shown promise in preliminary screenings against resistant bacterial strains, highlighting the compound's potential as a lead structure in antimicrobial drug development.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 2-Butanone, 1-amino-1-(4-methoxyphenyl)- and its derivatives to biological targets. These simulations provide insights into how structural modifications can optimize pharmacokinetic properties, such as solubility and metabolic stability. Such computational approaches are becoming increasingly integral to modern drug design processes.

In addition to its pharmaceutical applications, 2-Butanone, 1-amino-1-(4-methoxyphenyl)- has found utility in materials science. Its unique chemical properties make it a candidate for developing novel polymers and coatings with enhanced functional characteristics. For example, researchers have investigated its incorporation into polymer matrices to improve thermal stability and mechanical strength.

The environmental impact of synthesizing and utilizing this compound is also a consideration in contemporary research. Efforts are underway to develop more sustainable synthetic routes that minimize hazardous byproducts. One such approach involves using biocatalysis to achieve selective transformations under mild conditions. This aligns with global initiatives to promote sustainable chemical manufacturing practices.

The future prospects for 2-Butanone, 1-amino-1-(4-methoxyphenyl)- are promising, with ongoing research exploring its potential in diverse fields. As our understanding of molecular interactions deepens, new applications are likely to emerge. Whether it serves as a key intermediate in drug synthesis or contributes to advancements in materials science, this compound represents a cornerstone of modern chemical innovation.